Cas no 864724-64-1 (3-Iodo-7-nitro-1H-indazole)

3-Iodo-7-nitro-1H-indazole structure

Product Name:3-Iodo-7-nitro-1H-indazole

CAS No:864724-64-1

Molecular Formula:C₇H₄IN₃O₂

Molecular Weight:289.030033111572

MDL:MFCD09027004

CID:718675

PubChem ID:12194792

3-Iodo-7-nitro-1H-indazole Properties

Names and Identifiers

- 3-Iodo-7-nitro-1H-indazole
- 1H-Indazole,3-iodo-7-nitro-
- 3-Iodo-7-nitro (1H)indazole
- 3-IODO-7-NITROINDAZOLE
- 3-Iodo-7-nitro-1H-indazole (ACI)
- 3-Iodo-7-nitro-2H-indazole
- PB14625
- CS-0051302
- SCHEMBL3004143
- SY097455
- DTXSID80479937
- MFCD09027004
- CVQKINXVUVZMJY-UHFFFAOYSA-N
- AS-33761
- DB-076652
- 3-Iodo-7-nitro(1H)indazole
- EN300-1709573
- 864724-64-1
- AKOS015853982
- MDL： MFCD09027004
- InChIKey： CVQKINXVUVZMJY-UHFFFAOYSA-N
- Inchi： 1S/C7H4IN3O2/c8-7-4-2-1-3-5(11(12)13)6(4)9-10-7/h1-3H,(H,9,10)
- SMILES： [O-][N+](C1C2=C(C(=NN2)I)C=CC=1)=O

Computed Properties

Exact Mass: 288.93482g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 288.93482g/mol
Heavy Atom Count: 13
Complexity: 220
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 74.5Å²

Experimental Properties

Refractive Index: 1.818
Boiling Point: 458°C at 760 mmHg
Flash Point: 230.8°C
Density: 2.24

3-Iodo-7-nitro-1H-indazole Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004N71-250mg	3-Iodo-7-nitro-1H-indazole	864724-64-1	95%	250mg	$21.00	2024-04-21
Aaron	AR004NFD-100mg	3-Iodo-7-nitro-1H-indazole	864724-64-1	95%	100mg	$8.00	2025-02-11
abcr	AB453545-1 g	3-Iodo-7-nitro-1H-indazole; .	864724-64-1		1g	€157.80	2022-06-10
Advanced ChemBlocks	G-5613-1G	3-Iodo-7-nitro-1H-indazole	864724-64-1	97%	1G	$150	2023-04-13
Alichem	A269002550-10g	3-Iodo-7-nitro-1H-indazole	864724-64-1	95%	10g	$400.00	2023-08-31
Ambeed	A722059-1g	3-Iodo-7-nitro-1H-indazole	864724-64-1	95%	1g	$40.0	2025-02-28
Chemenu	CM108774-10g	3-iodo-7-nitro-1H-indazole	864724-64-1	97%	10g	$204	2021-08-06
Crysdot LLC	CD11041557-1g	3-Iodo-7-nitro-1H-indazole	864724-64-1	95+%	1g	$65	2024-07-19
Enamine	EN300-1709573-0.1g	3-iodo-7-nitro-1H-indazole	864724-64-1	95%	0.1g	$32.0	2023-09-20
eNovation Chemicals LLC	D495729-1G	3-iodo-7-nitro-1H-indazole	864724-64-1	97%	1G	$120	2022-06-08

3-Iodo-7-nitro-1H-indazole Synthesis

Synthetic Circuit 1

2942-42-9

864724-64-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Dimethylformamide ; 4 d, rt

Reference

Identification of 3-sulfonylindazole derivatives as potent and selective 5-HT6 antagonists

Liu, Kevin G.; et al, Bioorganic & Medicinal Chemistry, 2011, 19(1), 650-662

Synthetic Circuit 2

2942-42-9

864724-64-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Iodine Solvents: Dimethylformamide ; 1 h, rt
1.2 Reagents: Sodium bisulfite Solvents: Water

Reference

Synthesis and biological evaluation of N-(7-indazolyl)benzenesulfonamide derivatives as potent cell cycle inhibitors

Bouissane, L.; et al, Bioorganic & Medicinal Chemistry, 2006, 14(4), 1078-1088

Synthetic Circuit 3

2942-42-9

864724-64-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Iodine Solvents: Dimethylformamide ; 1 h, rt
1.2 Reagents: Sodium bisulfite Solvents: Water

Reference

New and efficient synthesis of bi- and trisubstituted indazoles

Bouissane, Latifa; et al, Tetrahedron, 2005, 61(34), 8218-8225

Synthetic Circuit 4

874297-10-6

864724-64-1

Reaction Conditions

1.1 Reagents: Sodium carbonate , (4-Methoxyphenyl)boronic acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane

Reference

Synthesis and biological evaluation of N-(7-indazolyl)benzenesulfonamide derivatives as potent cell cycle inhibitors

Bouissane, L.; et al, Bioorganic & Medicinal Chemistry, 2006, 14(4), 1078-1088

3-Iodo-7-nitro-1H-indazole Raw materials

3-Iodo-7-nitro-1H-indazole Preparation Products

3-Iodo-7-nitro-1H-indazole (864724-64-1)

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864724-64-1 (3-Iodo-7-nitro-1H-indazole) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:864724-64-1)3-Iodo-7-nitro-1H-indazole

Purity:99%

Quantity:10g

Price($):194.0